Cas no 5406-22-4 (2-bromoethyl chloroacetate)

• Product Name: 2-bromoethyl chloroacetate
• CAS No: 5406-22-4
• MF: C₄H₆BrClO₂
• MW: 201.446239948273
• CID: 2626865
• PubChem ID: 221875
• Update Time: 2025-04-21

2-bromoethyl chloroacetate Chemical and Physical Properties

Names and Identifiers

• 2-bromoethyl chloroacetate
• AC1Q2HH6; ZINC00122154; Chlor-essigsaeure-(2-brom-4-methyl-anilid); N-Chloraceto-3-brom-4-amino-toluol; chloro-acetic acid-(2-bromo-4-methyl-anilide); Chlor-essigsaeure-(2-brom-aethylester); n-(2-bromo-4-methyl-phenyl)-2-chloro-acetamide; AC1Q25U6; chloro-acetic acid-(2-bromo-ethyl ester); SureCN1563575; CTK5G8106; AC1LEZMB;
• SCHEMBL11802922
• DTXSID80968891
• NSC-6965
• 5406-22-4
• NSC6965

• Inchi： 1S/C4H6BrClO2/c5-1-2-8-4(7)3-6/h1-3H2
• InChI Key： XSNXJNSYKNZGLA-UHFFFAOYSA-N
• SMILES： BrCCOC(CCl)=O

Computed Properties

• Exact Mass: 199.92398
• Monoisotopic Mass: 199.92397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 76.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.643
• Boiling Point: 222.5°C at 760 mmHg
• Flash Point: 88.4°C
• Refractive Index: 1.481
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha-halocarboxylic acids and derivatives Alpha-halocarboxylic acid derivatives